Cas no 5508-48-5 (3-O-Acetylgibberellin A7 Methyl Ester)

• Product Name: 3-O-Acetylgibberellin A7 Methyl Ester
• CAS No: 5508-48-5
• MF: C₂₂H₂₆O₆
• MW: 386.438247203827
• CID: 5233567
• PubChem ID: 14106565
• Update Time: 2025-06-11

3-O-Acetylgibberellin A7 Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Gibb-3-ene-1,10-dicarboxylic acid, 2-(acetyloxy)-4a-hydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1α,2β,4aα,4bβ,10β)- (9CI)
• 5508-48-5
• 3-O-Acetylgibberellin A7 Methyl Ester

• Inchi： 1S/C22H26O6/c1-11-9-21-10-13(11)5-6-14(21)22-8-7-15(27-12(2)23)20(3,19(25)28-22)17(22)16(21)18(24)26-4/h7-8,13-17H,1,5-6,9-10H2,2-4H3/t13-,14-,15+,16-,17-,20-,21+,22-/m1/s1
• InChI Key： NCIYHJXSHQRFBI-MLCAGBRBSA-N
• SMILES： O1C([C@]2(C)[C@H](C=C[C@]31[C@@H]2[C@H](C(=O)OC)[C@]12CC(=C)[C@H](CC[C@H]13)C2)OC(C)=O)=O

Computed Properties

• Exact Mass: 386.17293854g/mol
• Monoisotopic Mass: 386.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 518.8±50.0 °C(Predicted)

Additional information on 3-O-Acetylgibberellin A7 Methyl Ester

Exploring 3-O-Acetylgibberellin A7 Methyl Ester (CAS No. 5508-48-5): A Comprehensive Guide to Its Properties and Applications

3-O-Acetylgibberellin A7 Methyl Ester (CAS No. 5508-48-5) is a chemically modified derivative of gibberellin, a class of plant hormones known for their pivotal role in regulating growth and development. This compound, often abbreviated as AGAME, has garnered significant attention in both agricultural and biochemical research due to its unique structural features and potential applications. With the increasing demand for sustainable agricultural solutions, researchers are exploring how gibberellin derivatives like this can enhance crop yield, improve stress tolerance, and optimize plant morphology.

The molecular structure of 3-O-Acetylgibberellin A7 Methyl Ester includes an acetyl group at the 3-position and a methyl ester at the carboxyl group, which enhances its stability and bioavailability compared to its parent compound. These modifications make it a valuable candidate for studies on plant growth regulation and hormonal signaling pathways. Recent trends in precision agriculture and bio-stimulants have further amplified interest in such compounds, as farmers and agronomists seek eco-friendly alternatives to synthetic growth regulators.

One of the most frequently asked questions about 5508-48-5 is its mechanism of action in plants. Research suggests that it interacts with gibberellin receptors, mimicking natural hormones to promote cell elongation and division. This property is particularly relevant in horticulture, where controlled growth is essential for high-value crops like fruits, flowers, and ornamental plants. Additionally, its potential role in abiotic stress mitigation (e.g., drought or salinity) aligns with current global challenges in climate-resilient farming.

From a synthetic chemistry perspective, 3-O-Acetylgibberellin A7 Methyl Ester serves as a key intermediate in the production of more complex gibberellin analogs. Laboratories focusing on phytohormone engineering often utilize this compound to develop novel formulations with tailored biological activities. Its compatibility with green chemistry principles—such as reduced solvent use and energy-efficient synthesis—also makes it a topic of interest in sustainable chemical manufacturing.

In the context of SEO and user queries, terms like "gibberellin A7 methyl ester uses", "CAS 5508-48-5 suppliers", and "acetylated gibberellin benefits" are increasingly popular. Addressing these search intents, this compound is commercially available for research purposes, with purity grades ranging from analytical standards to bulk quantities. However, users should verify regulatory compliance for their specific applications, as guidelines may vary by region.

Looking ahead, the integration of 3-O-Acetylgibberellin A7 Methyl Ester into smart farming systems and biotechnological innovations holds promise. For instance, coupling it with nano-delivery systems could enhance its uptake efficiency in plants, a hot topic in agricultural nanotechnology. Furthermore, its synergy with other plant growth promoters, such as auxins or cytokinins, opens avenues for multi-hormonal formulations aimed at addressing diverse agronomic needs.

To summarize, 5508-48-5 represents a versatile tool in modern plant science, bridging fundamental research and practical applications. Its relevance to food security, climate adaptation, and green chemistry underscores its importance in contemporary scientific discourse. As interest in bio-based solutions grows, this compound is poised to remain a focal point in both academic and industrial settings.